Cas no 101337-92-2 (2-Benzothiazolamine,5-chloro-6-fluoro-)

• Product Name: 2-Benzothiazolamine,5-chloro-6-fluoro-
• CAS No: 101337-92-2
• MF: C₇H₄ClFN₂S
• MW: 202.636462211609
• CID: 138303
• PubChem ID: 15644612
• Update Time: 2025-04-19

2-Benzothiazolamine,5-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,5-chloro-6-fluoro-
• 6-CHLORO-5-FLUOROBENZIMIDAZOLE-2-THIOL
• 2-amino-5-chloro-6-fluoro benzothiazole
• 5-chloro-6-fluoro-1,3-benzothiazol-2-amine
• 5-CHLORO-6-FLUOROBENZIMIDAZOLE-2-THIOLE
• 5-chloro-6-fluoro-benzothiazol-2-ylamine
• 6-chloro-5-fluoro-2-mercaptobenzimidazole
• 6-Chloro-5-fluorobenzimidazole-2-thiole
• BUTTPARK 81 3-18
• BUTTPARK 81\03-18
• TIMTEC-BB SBB003521
• 2-Benzothiazolamine,5-chloro-6-fluoro-(9CI)
• 6-CHLORO-5-FLUORO-1H-BENZO[D]IMIDAZOLE-2-THIOL
• AKOS022231680
• 101337-92-2
• 2-Benzothiazolamine, 5-chloro-6-fluoro-
• SCHEMBL1638626

• Inchi： 1S/C7H4ClFN2S/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,(H2,10,11)
• InChI Key： KIFQKTQYEYQDED-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=C(N)S2)F

Computed Properties

• Exact Mass: 201.97700
• Monoisotopic Mass: 201.9767752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.48000
• LogP: 2.64410